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Compound of Interest

Compound Name: YM 900

Cat. No.: B1683505 Get Quote

YM-900 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of YM-900, a potent

AMPA/kainate receptor antagonist.

Frequently Asked Questions (FAQs)
Q1: What is YM-900?

A1: YM-900, also known as YM-90K, is a selective antagonist for the α-amino-3-hydroxy-5-

methyl-4-isoxazolepropionic acid (AMPA) and kainate receptors.[1] It is a valuable tool for

studying glutamatergic neurotransmission and its role in various neurological conditions.

Q2: What is the primary solvent for dissolving YM-900?

A2: The recommended solvent for YM-900 is Dimethyl Sulfoxide (DMSO).[2] It is readily

soluble in DMSO, allowing for the preparation of concentrated stock solutions.

Q3: What are the storage recommendations for YM-900?

A3: YM-900 powder should be stored in a dry, dark environment. For short-term storage (days

to weeks), a temperature of 0 - 4°C is recommended. For long-term storage (months to years),

it is best to store it at -20°C.[2] Stock solutions in DMSO can be stored at -20°C for long-term

use.
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Troubleshooting Guide: Solubility Issues
Q4: I am having trouble dissolving YM-900 in my aqueous experimental buffer (e.g., PBS).

What should I do?

A4: YM-900 is known to have poor solubility in aqueous solutions. Direct dissolution in buffers

like PBS is not recommended. The best practice is to first prepare a high-concentration stock

solution in 100% DMSO and then dilute this stock into your aqueous buffer to the final desired

concentration.

Q5: Even after preparing a DMSO stock, I see precipitation when I dilute it into my aqueous

buffer. How can I prevent this?

A5: This is a common issue when diluting a DMSO stock of a poorly soluble compound into an

aqueous medium. Here are several steps you can take to mitigate this:

Decrease the Final Concentration: The most straightforward solution is to lower the final

concentration of YM-900 in your aqueous buffer.

Increase the Percentage of DMSO: If your experimental system can tolerate it, increasing

the final percentage of DMSO in your aqueous solution (e.g., from 0.1% to 0.5% or 1%) can

help maintain solubility. Always check the DMSO tolerance of your specific cell line or

experimental model.

Use a Surfactant: Adding a small amount of a biocompatible surfactant, such as Tween® 80

or Pluronic® F-68, to your aqueous buffer can help to emulsify the compound and prevent

precipitation.

Sonication: After diluting the DMSO stock into the aqueous buffer, brief sonication in a water

bath can help to disperse the compound and break up any small aggregates that may have

formed.

Gentle Warming: Gently warming the aqueous buffer (e.g., to 37°C) before and after adding

the DMSO stock can sometimes improve solubility. However, be cautious about the

temperature stability of YM-900 and other components in your buffer.

Q6: Can I dissolve YM-900 in ethanol or methanol?
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A6: While DMSO is the recommended solvent, some similar organic compounds may have

limited solubility in alcohols like ethanol. However, specific solubility data for YM-900 in ethanol

or methanol is not readily available. If you choose to try these solvents, it is recommended to

test solubility on a small scale first. Prepare a stock solution in the alcohol and then perform a

serial dilution into your aqueous buffer, monitoring for any signs of precipitation.

Data Presentation: YM-900 Solubility
Solvent Solubility Notes

DMSO Soluble
Recommended for preparing

stock solutions.

Water Poorly soluble
Not recommended for direct

dissolution.

Ethanol Data not available

May have limited solubility.

Empirical testing is

recommended.

PBS (Phosphate-Buffered

Saline)
Poorly soluble

Not recommended for direct

dissolution. Dilute from a

DMSO stock.

Experimental Protocols
Protocol 1: Preparation of a 10 mM YM-900 Stock
Solution in DMSO
Materials:

YM-900 powder (Molecular Weight: 273.21 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Calculate the required mass of YM-900: To prepare 1 mL of a 10 mM stock solution, you will

need 2.73 mg of YM-900.

Calculation: 10 mmol/L * 1 L/1000 mL * 273.21 g/mol * 1000 mg/g = 2.73 mg/mL

Weigh the YM-900: Carefully weigh out the calculated mass of YM-900 powder and place it

into a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube containing the YM-

900 powder. For 1 mL of stock solution, add 1 mL of DMSO.

Dissolve the compound: Vortex the tube for 1-2 minutes until the YM-900 is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C for long-term use.
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Caption: Experimental workflow for preparing and troubleshooting YM-900 solutions.
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Caption: Simplified signaling pathway of AMPA receptor and the inhibitory action of YM-900.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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